Cas no 1903763-90-5 (1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one)

• Product Name: 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one
• CAS No: 1903763-90-5
• MF: C₁₅H₂₂N₂O₂Si
• MW: 290.432884693146
• CID: 5211524
• PubChem ID: 140815282
• Update Time: 2025-08-04

1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one
• PS-17299
• F89197
• 1903763-90-5
• SY322414
• 1 inverted exclamation mark -(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3 inverted exclamation mark -pyrrolo[2,3-b]pyridine]-2 inverted exclamation mark -one

• Inchi： 1S/C15H22N2O2Si/c1-20(2,3)10-9-19-11-17-13-12(5-4-8-16-13)15(6-7-15)14(17)18/h4-5,8H,6-7,9-11H2,1-3H3
• InChI Key： QGFVSOFQGQPWEY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C2=C(C=CC=N2)C2(C1=O)CC2

Computed Properties

• Exact Mass: 290.14505448g/mol
• Monoisotopic Mass: 290.14505448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Additional information on 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one

Introduction to 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one (CAS No. 1903763-90-5)

1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one (CAS No. 1903763-90-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a trimethylsilylethoxymethyl (SEM) protecting group, which plays a crucial role in its stability and reactivity. The compound's potential applications in drug discovery and development are currently being explored through various preclinical studies.

The spirocyclic framework of 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one is of particular interest due to its ability to modulate biological activities. Spirocyclic compounds are known for their enhanced pharmacological properties, including improved metabolic stability, reduced toxicity, and increased bioavailability. These features make them attractive candidates for the development of new therapeutic agents.

The trimethylsilylethoxymethyl (SEM) protecting group is a versatile and widely used protecting group in organic synthesis. It provides excellent protection for sensitive functional groups such as hydroxyls and amines, allowing for selective functionalization and manipulation of the molecule. The SEM group can be easily introduced and removed under mild conditions, making it an ideal choice for complex molecule synthesis.

Recent studies have highlighted the potential of 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The spirocyclic structure and the SEM protecting group contribute to its ability to inhibit key inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for further drug development in oncology.

The synthesis of 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one involves several key steps. The first step typically involves the formation of the spirocyclic core through a ring-closing metathesis reaction or a similar cycloaddition process. The SEM protecting group is then introduced to protect sensitive functional groups during subsequent synthetic transformations. The final step involves the removal of the SEM group under mild conditions to reveal the active form of the molecule.

The pharmacokinetic properties of 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one have been extensively studied using both in vitro and in vivo models. These studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

In conclusion, 1'-(2-trimethylsilylethoxymethyl)spiro[cyclopropane-1,3'-pyrrolo[2,3-b]pyridine]-2'-one (CAS No. 1903763-90-5) represents a promising new compound with significant potential in various therapeutic areas. Its unique spirocyclic structure and the presence of the SEM protecting group contribute to its stability and reactivity, making it an attractive candidate for further drug development. Ongoing research continues to explore its full range of biological activities and potential applications in medicine.